Cas no 83767-16-2 (Ethanone, 1-(7-methoxy-4-nitro-2-benzofuranyl)-)

• Product Name: Ethanone, 1-(7-methoxy-4-nitro-2-benzofuranyl)-
• CAS No: 83767-16-2
• MF: C₁₁H₉NO₅
• MW: 235.192863225937
• CID: 668492
• PubChem ID: 12809481
• Update Time: 2025-04-19

Ethanone, 1-(7-methoxy-4-nitro-2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(7-methoxy-4-nitro-2-benzofuranyl)-
• 1-(7-methoxy-4-nitro-1-benzofuran-2-yl)ethanone
• 83767-16-2
• SCHEMBL3167884
• DTXSID10510428
• 1-(7-Methoxy-4-nitro-1-benzofuran-2-yl)ethan-1-one
• AVPIFKNKZZATNU-UHFFFAOYSA-N
• 2-acetyl-7-methoxy-4-nitrobenzofuran
• 1-(7-Methoxy-4-nitrobenzofuran-2-yl)ethanone

• Inchi： 1S/C11H9NO5/c1-6(13)10-5-7-8(12(14)15)3-4-9(16-2)11(7)17-10/h3-5H,1-2H3
• InChI Key： AVPIFKNKZZATNU-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=CC2C(=CC=C(C1=2)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 235.04807239g/mol
• Monoisotopic Mass: 235.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.3Ų